2-Hydroxy-4-methylbenzamide
Overview
Description
“2-Hydroxy-4-methylbenzamide” is an organic compound with the molecular formula C8H9NO2 . It is also known as “4-hydroxy-2-methylbenzamide” and has a CAS Number of 888019-41-8 .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the 2-hydroxy-4-methoxybenzyl (Hmb) backbone modification can prevent amide bond-mediated side-reactions (e.g., aspartimide formation, peptide aggregation) by installing the removable Hmb group into a peptide bond, thus improving the synthesis of long and challenging peptides and proteins .
Molecular Structure Analysis
The molecular weight of “this compound” is 151.16 g/mol . The InChI code is 1S/C8H9NO2/c1-5-4-6 (10)2-3-7 (5)8 (9)11/h2-4,10H,1H3, (H2,9,11) and the InChI key is DRVUKSMTYSCDOB-UHFFFAOYSA-N .
Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . Its density is 1.2±0.1 g/cm3, and it has a boiling point of 359.9±25.0 °C at 760 mmHg .
Scientific Research Applications
1. Structural and Electronic Properties
- Subheading: Structural Insights and Electronic Structure Analysis
- Content: Research employing density functional theory-based methods has explored the structural and electronic properties of compounds similar to 2-hydroxy-4-methylbenzamide, focusing on their hydrogen bonding characteristics. These studies are significant for understanding the behavior of similar compounds in various states, including their geometric and spectroscopic properties, which have practical implications in fields like medicinal chemistry and material science (Jezierska et al., 2009).
- Subheading: Metabolism and Stability Analysis
- Content: Studies have investigated the metabolic conversion of compounds like this compound, revealing that they can form stable metabolites under certain conditions. This research provides insights into the metabolic pathways and stability of these compounds, which is crucial for pharmacological and toxicological evaluations (Ross et al., 1983).
- Subheading: Spectroscopic Studies
- Content: Spectroscopic techniques, including FT-IR and NMR, have been applied to study derivatives of this compound. These studies help in characterizing the molecular structure and dynamics, contributing to a deeper understanding of their chemical behavior, which is beneficial for various scientific applications (Takač & Vikić Topić, 2004).
- Subheading: Pharmaceutical Properties Exploration
- Content: Research exploring the pharmaceutical activities of compounds related to this compound has been conducted, focusing on their molecular determinants and interaction properties. This type of study is fundamental for drug development and understanding the therapeutic potential of similar compounds (Sharfalddin et al., 2020).
- Subheading: Anti-Parasitic Potential
- Content: Some derivatives of this compound have been examined for their anti-parasite activities. This research is crucial in the development of new therapeutic agents against various parasitic infections, demonstrating the potential of these compounds in medicinal chemistry (Restrepo et al., 2018).
- Subheading: Chemical Synthesis and Analysis
- Content: Studies on the synthesis and characterization of this compound derivatives contribute to the field of organic chemistry, providing valuable insights into the methods of producing these compounds and their subsequent properties. This knowledge is essential for advancing the synthesis of novel compounds with specific desired characteristics (Ibnouf et al., 2021).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds often interact with proteins or enzymes in the body, altering their function .
Mode of Action
It’s known that similar compounds can react with hydroxylamine to form oximes . This reaction is essentially irreversible as the adduct dehydrates .
Biochemical Pathways
It’s known that similar compounds can prevent amide bond-mediated side-reactions, such as aspartimide formation and peptide aggregation, by installing a removable group into a peptide bond .
Pharmacokinetics
It’s known that similar compounds have high gastrointestinal absorption .
Result of Action
Similar compounds can improve the synthesis of long and challenging peptides and proteins .
Biochemical Analysis
Biochemical Properties
The specific biochemical properties of 2-Hydroxy-4-methylbenzamide are not well-documented in the literature. It is known that benzamides, a class of compounds to which this compound belongs, can interact with various enzymes and proteins. For instance, certain benzamides have been found to inhibit histone deacetylases, a group of enzymes involved in gene expression .
Cellular Effects
The cellular effects of this compound are not well-studied. Related compounds have been shown to influence cell function. For example, 2-Hydroxy-4-methoxybenzaldehyde, a structurally similar compound, has been shown to inhibit biofilm formation in certain bacteria, suggesting potential antimicrobial properties .
Molecular Mechanism
Benzamides are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules and changes in gene expression .
Temporal Effects in Laboratory Settings
It is known that the compound can be stored at room temperature , suggesting stability under standard laboratory conditions.
Metabolic Pathways
Benzamides are known to undergo various metabolic transformations, including oxidation and conjugation reactions .
properties
IUPAC Name |
2-hydroxy-4-methylbenzamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO2/c1-5-2-3-6(8(9)11)7(10)4-5/h2-4,10H,1H3,(H2,9,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLEJYVBTZPUQDX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70441320 | |
Record name | 4-Methylsalicylamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70441320 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
49667-22-3 | |
Record name | 2-Hydroxy-4-methylbenzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=49667-22-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Methylsalicylamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70441320 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-methyl-salicylamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.103.991 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of the crystal structure analysis for 2-[(diisopropylcarbamoyl)methoxy]-N-benzyl-4-methylbenzamide?
A1: The crystal structure analysis provides valuable insights into the three-dimensional arrangement of atoms within the molecule. This information is crucial for understanding the compound's physical and chemical properties, including its potential for forming complexes with metal ions like lanthanides [, ]. The study reveals key structural features such as bond lengths, bond angles, dihedral angles, and intermolecular interactions like π-π stacking and hydrogen bonding. These interactions contribute to the compound's overall stability and can influence its behavior in different environments.
Q2: How does the synthesis of 2-[(diisopropylcarbamoyl)methoxy]-N-benzyl-4-methylbenzamide relate to the broader interest in open-chain crown ethers?
A2: Open-chain crown ethers are known for their ability to form stable complexes with metal ions, particularly trivalent lanthanide ions (e.g., Eu, Tb) [, ]. These complexes have significant applications in various fields, including medical imaging and sensing. Salicylic acid and its derivatives, like the 2-Hydroxy-4-methylbenzamide used in this study, serve as useful precursors for synthesizing these open-chain crown ethers. By attaching specific functional groups, researchers can tailor the properties of these ethers to enhance their metal-binding abilities and selectivity. This specific synthesis demonstrates a method for creating a potentially useful open-chain crown ether derivative.
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